3-Piperidin-2-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid

• IUPAC Name: 3-piperidin-2-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11N3O2.C2HF3O2/c11-7-9-6(10-12-7)5-3-1-2-4-8-5;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10,11);(H,6,7)
• InChI Key: WKZHSVAPMKQXLN-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=NOC(=O)N2.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H12F3N3O4
• Molecular Weight: 283.20 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids were studied.

Physical And Chemical Properties Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines are crucial building blocks in drug development. Their derivatives appear in over twenty classes of pharmaceuticals and alkaloids. The synthesis of substituted piperidines is a key focus in organic chemistry. Researchers explore methods for constructing these compounds efficiently. EN300-26632326, with its unique structure, may serve as a scaffold for designing novel drugs. .

Spiropiperidines and Spiro Compounds

Spiropiperidines are intriguing heterocyclic structures with diverse applications. Researchers have explored their use in drug discovery, agrochemicals, and materials science. EN300-26632326’s spirocyclic nature could make it an interesting candidate for developing new materials or functional molecules. .

Biological Evaluation and Pharmacological Activity

EN300-26632326’s pharmacological potential warrants investigation. Researchers can assess its binding affinity to specific receptors, enzymatic inhibition, and cellular effects. In vitro and in vivo studies can reveal its impact on biological systems. .

Multicomponent Reactions and Synthetic Strategies

Efficient synthetic routes to piperidines are crucial. Researchers can explore multicomponent reactions involving EN300-26632326. These reactions allow the rapid assembly of complex molecules from simple starting materials. .

Functionalization and Diversification

EN300-26632326’s trifluoroacetic acid moiety provides opportunities for functionalization. Researchers can modify this compound to introduce additional substituents, alter its properties, or enhance its biological activity. .

Materials Science and Catalysis

Piperidines have applications beyond medicinal chemistry. Researchers can explore EN300-26632326’s potential as a ligand in metal-organic frameworks (MOFs) or as a catalyst in organic transformations. .

Future Directions

1,2,4-Oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy. They have also been utilized for the development of energetic materials. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.